5,6-dimethyl-N-[2-(4-methylpiperazin-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: 5,6-dimethyl-N-[2-(4-methylpiperazin-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H23N5S/c1-11-12(2)21-15-13(11)14(17-10-18-15)16-4-5-20-8-6-19(3)7-9-20/h10H,4-9H2,1-3H3,(H,16,17,18)
• InChI Key: SMLJEMIKFYXZFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NCCN3CCN(CC3)C)C
• Molecular Formula: C15H23N5S
• Molecular Weight: 305.4 g/mol

Description

5,6-dimethyl-N-[2-(4-methylpiperazin-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine is a compound that has attracted attention for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 5,6-dimethyl-N-[2-(4-methylpiperazin-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine is not fully understood. However, it is known to bind to certain receptors in the body, including dopamine and serotonin receptors. This binding can lead to changes in cellular signaling pathways, which can have downstream effects on various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 5,6-dimethyl-N-[2-(4-methylpiperazin-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine can have a range of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters such as dopamine and serotonin, which can affect mood and behavior. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5,6-dimethyl-N-[2-(4-methylpiperazin-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine in lab experiments is its high affinity for certain receptors, which can make it a useful tool in receptor binding assays. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results from experiments using this compound.

Future Directions

There are several future directions for research on 5,6-dimethyl-N-[2-(4-methylpiperazin-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine. One direction is to further investigate its mechanism of action and the downstream effects on physiological processes. Another direction is to explore its potential as a therapeutic agent for psychiatric disorders such as anxiety and depression. Additionally, its potential use in drug discovery and development could be further explored.

Synthesis Methods

The synthesis of 5,6-dimethyl-N-[2-(4-methylpiperazin-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine involves the reaction of 5,6-dimethylthieno[2,3-d]pyrimidine-4,7-dione with 1-(4-methylpiperazin-1-yl)propan-2-amine in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

5,6-dimethyl-N-[2-(4-methylpiperazin-1-yl)ethyl]thieno[2,3-d]pyrimidin-4-amine has potential applications in scientific research as a tool compound. It can be used to study the mechanism of action of various receptors and enzymes in the body. It has been shown to have a high affinity for certain receptors, making it a useful tool in receptor binding assays.